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Compound of Interest

Compound Name: Irganox 1330

Cat. No.: B1672081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Irganox 1330, a
sterically hindered phenolic antioxidant. The information is curated for professionals in research
and development who require detailed solubility data and standardized testing protocols for
formulation and analysis.

Core Topic: Solubility of Irganox 1330

Irganox 1330, chemically known as 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-
hydroxybenzyl)benzene, is a high molecular weight antioxidant used to protect organic
materials against thermo-oxidative degradation.[1] Its solubility is a critical parameter for its
incorporation into various substrates, including polymers, adhesives, and elastomers.[2]

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
Irganox 1330 in common organic solvents. It is important to note that comprehensive
guantitative data across a wide range of solvents is not extensively documented in publicly
available literature.
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Chemical - Temperature
Solvent Solubility Notes
Formula (°C)
Quantitative Data
Soluble, but the
. saturation point
Chloroform CHCIs > 50 mg/mL Not Specified )
is not known.[3]
[4]
Practically
Water H20 8.09 pg/L 20 )
insoluble.[1][5]
Qualitative Data
Benzene CeHs Partially Soluble Not Specified [2]
Chloroform CHCIs Slightly Soluble Not Specified [11[21[5]
Solubility
) increases with
Very Slightly o .
Methanol CHsOH Not Specified heating and
Soluble o
sonication.[1][2]
[5]
Methylene i -
i CHzCl2 Partially Soluble Not Specified [2]
Chloride

Experimental Protocol: Determination of Solubility

While a specific, standardized protocol for determining the solubility of Irganox 1330 in organic
solvents is not readily available, a general method can be adapted from established guidelines,
such as those from the OECD and ASTM for determining the solubility of chemical substances.
The following is a generalized protocol based on the "flask method."

Objective: To determine the saturation concentration of Irganox 1330 in a given organic solvent
at a specific temperature.

Materials:
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e Irganox 1330 (analytical grade)

e Solvent of interest (HPLC grade or equivalent)

e Analytical balance

e \olumetric flasks

» Thermostatic shaker or magnetic stirrer with temperature control

e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical instrument.

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of Irganox 1330 to a known volume of the solvent in a sealed
container (e.g., a glass flask with a stopper). The excess solid should be clearly visible.

o Place the container in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time required may vary depending on the solvent and the substance.

o Sample Collection and Preparation:

o After the equilibration period, allow the mixture to settle, ensuring the temperature remains
constant.

o Carefully withdraw a sample from the supernatant using a syringe.

o Immediately filter the sample through a syringe filter to remove any undissolved solid
particles. This step is critical to prevent overestimation of solubility.
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e Analysis:

o Accurately dilute the filtered solution with the same solvent to a concentration that falls
within the linear range of the analytical instrument.

o Analyze the diluted solution using a pre-calibrated HPLC or other suitable method to
determine the concentration of Irganox 1330.

e Calculation:

o Calculate the original concentration of the saturated solution by multiplying the measured
concentration by the dilution factor.

o The result is the solubility of Irganox 1330 in the specific solvent at the tested
temperature, typically expressed in mg/mL or g/L.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps for determining the solubility of a chemical
compound like Irganox 1330.
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Workflow for Solubility Determination
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Caption: A flowchart of the experimental procedure for determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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